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Compound of Interest

Compound Name: 2-Aminothiophenol

Cat. No.: B7723504 Get Quote

Essential Safety and Handling Guide for 2-
Aminothiophenol
This guide provides immediate, essential safety protocols and logistical information for handling

2-Aminothiophenol in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational procedures and proper disposal.

Hazard Identification and Classification
2-Aminothiophenol is a hazardous chemical that requires careful handling to prevent

exposure and injury. It is harmful if swallowed, causes severe skin burns and eye damage, and

is very toxic to aquatic life with long-lasting effects.[1][2] The substance is also a combustible

liquid and is sensitive to air.[2][3]

Table 1: GHS Hazard Classification for 2-Aminothiophenol
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[1][2]

Serious Eye Damage/Eye

Irritation
Category 1 Causes serious eye damage[2]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects[1]

Flammable Liquids Category 4 Combustible liquid[2]

Source: Globally Harmonized System of Classification and Labelling of Chemicals (GHS)

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Aminothiophenol to minimize

exposure.[3]

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Purpose

Eye/Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133

standards. A face shield

(minimum 8-inch) is also

required.[1][3]

To protect eyes and face from

splashes and vapors that

cause severe burns.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected before use

and disposed of properly after

contamination.[1][4]

To prevent skin contact, which

can cause severe burns.[3]

Body Protection

A lab coat or chemical-

resistant apron and long-

sleeved clothing.[3][4]

To protect skin from accidental

spills and splashes.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

ventilation is inadequate or if

vapors/mists are generated.[2]

[3][5]

To prevent inhalation of

harmful vapors.

Operational and Handling Plan
A systematic approach is crucial for the safe handling of 2-Aminothiophenol.

3.1. Engineering Controls

Ventilation: Always handle 2-Aminothiophenol in a well-ventilated area, preferably inside a

chemical fume hood.[2][3]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

and in close proximity to the workstation.[3][5]
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Inert Atmosphere: Due to its air sensitivity, handle and store the chemical under an inert

atmosphere (e.g., nitrogen or argon).[3]

3.2. Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is worn correctly. Designate a

specific, clearly labeled area for the procedure.

Dispensing: When transferring the liquid, use appropriate tools to avoid splashes. Keep the

container tightly closed when not in use.[1][3]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition

as it is a combustible liquid.[1][2][3]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,

acid chlorides, and chloroformates.[2][5]

3.3. Storage Plan

Store in a cool, dry, well-ventilated area designated as a corrosives area.[2][3]

Keep containers tightly closed and sealed upright to prevent leakage.[1]

Store under an inert atmosphere to prevent degradation from air exposure.[3]

Keep away from heat, sparks, and flame.[3]

Emergency and Disposal Procedures
4.1. Spill Response

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a spark-proof tool and absorb the spill with an inert material (e.g., vermiculite,

sand, or earth).[3]
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Collect: Place the absorbed material into a suitable, labeled container for hazardous waste

disposal.[1][3]

Decontaminate: Clean the spill area thoroughly. Do not allow runoff to enter storm sewers or

waterways.[3]

4.2. First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 30 minutes, removing contact lenses if

present. Seek immediate medical attention.[1][3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes. Seek

immediate medical attention.[3]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

administer oxygen. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

4.3. Disposal Plan

Waste Classification: Any unused 2-Aminothiophenol and contaminated materials (e.g.,

gloves, absorbent pads) must be treated as hazardous waste.[1]

Disposal Method: Dispose of contents and containers at an approved waste disposal plant.

This may involve incineration in a chemical incinerator equipped with an afterburner and

scrubber.[1]
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Regulations: Waste generators must comply with all federal, state, and local hazardous

waste regulations for complete and accurate classification and disposal.[3]

Physicochemical Data
Table 3: Properties of 2-Aminothiophenol

Property Value

Molecular Formula C₆H₇NS[1][6]

Molecular Weight 125.19 g/mol [1][6]

Appearance
Colorless to yellow-brown liquid or solid with a

unique odor[6][7]

Melting Point 19 to 26 °C (66 to 79 °F)[6][7]

Boiling Point 234 - 280 °C (453 - 536 °F)[6][7]

Flash Point 79 °C (174.2 °F)[3]

Specific Gravity ~1.17 g/mL at 25 °C[7]

Solubility
Insoluble in water. Soluble in organic solvents

like alcohols.[6][7]

CAS Number 137-07-5[1][2][3]
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Caption: Workflow for the safe handling of 2-Aminothiophenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7723504?utm_src=pdf-body-img
https://www.benchchem.com/product/b7723504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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